Cas no 97844-16-1 (2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl-)

2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl- structure
97844-16-1 structure
Product name:2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl-
CAS No:97844-16-1
MF:C13H18O
MW:190.281424045563
CID:4370496
PubChem ID:85517881

2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl-
    • 2,2,6,7-TETRAMETHYLBICYCLO[4.3.0]NONA-4,9(1)-DIEN-8-ONE
    • Reaxys ID: 5737895
    • 97844-16-1
    • 2,2,6,7-Tetramethylbicyclo[4.3.0]nona-1(9),4-dien-8-one
    • 1,4,5,7a-Tetrahydro-1,4,4,7a-tetramethyl-2H-inden-2-one, 9CI
    • 1,4,4,7a-Tetramethyl-1,4,5,7a-tetrahydro-2H-inden-2-one
    • SCHEMBL18339273
    • DTXSID401019719
    • 1,4,4,7a-tetramethyl-1,5-dihydroinden-2-one
    • CHEBI:168238
    • 2,2,6,7-Tetramethylbicyclo[4.3.0]nona-1(9),4-dien
    • DTXCID701477633
    • 2,2,6,7-tetramethyl bicyclo(4.3.0)nona-4,9(1)-dien-8-one
    • 2,2,6,7-tetramethylbicyclo(4.3.0)nona-1(9),4-dien-8-one
    • FEMA 4522
    • Inchi: InChI=1S/C13H18O/c1-9-10(14)8-11-12(2,3)6-5-7-13(9,11)4/h5,7-9H,6H2,1-4H3
    • InChI Key: KTDAEZJBJUWAPC-UHFFFAOYSA-N
    • SMILES: CC1C(=O)C=C2C1(C=CCC2(C)C)C

Computed Properties

  • Exact Mass: 190.135765193g/mol
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

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